Cas no 1807144-78-0 (Methyl 3-bromo-2-fluoro-4-hydroxybenzoate)

• Product Name: Methyl 3-bromo-2-fluoro-4-hydroxybenzoate
• CAS No: 1807144-78-0
• MF: C₈H₆BrFO₃
• MW: 249.033845424652
• CID: 4949505
• Update Time: 2025-05-26

Methyl 3-bromo-2-fluoro-4-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromo-2-fluoro-4-hydroxybenzoate

• Inchi： 1S/C8H6BrFO3/c1-13-8(12)4-2-3-5(11)6(9)7(4)10/h2-3,11H,1H3
• InChI Key： QVYUPNAVVCFHRR-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(C(=O)OC)=C1F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• XLogP3: 2.2
• Topological Polar Surface Area: 46.5

Additional information on Methyl 3-bromo-2-fluoro-4-hydroxybenzoate

Recent Advances in the Application of Methyl 3-bromo-2-fluoro-4-hydroxybenzoate (CAS: 1807144-78-0) in Chemical Biology and Pharmaceutical Research

Methyl 3-bromo-2-fluoro-4-hydroxybenzoate (CAS: 1807144-78-0) has emerged as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of pharmaceuticals targeting inflammatory diseases and cancer. Recent studies have highlighted its utility in the construction of complex molecular architectures due to its unique halogenated and ester-functionalized aromatic ring system. This compound serves as a versatile building block for medicinal chemists, enabling the introduction of both bromo and fluoro substituents at strategic positions on the benzoate scaffold.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's critical role in the synthesis of potent kinase inhibitors. Researchers utilized Methyl 3-bromo-2-fluoro-4-hydroxybenzoate as a starting material for developing selective JAK3 inhibitors, achieving nanomolar potency through systematic modification of the benzoate core. The bromo and fluoro substituents were found to significantly influence the binding affinity to the ATP-binding site, while the methyl ester group provided an optimal handle for further derivatization.

In parallel developments, the compound has shown promise in radiopharmaceutical applications. A recent patent application (WO2023051234) describes its use as a precursor for ¹⁸F-labeled PET tracers, where the 2-fluoro position serves as either the labeling site or as a leaving group for subsequent ¹⁸F introduction. This application capitalizes on the compound's excellent leaving group properties and stability under radiolabeling conditions.

Structural studies using X-ray crystallography have revealed interesting conformational properties of Methyl 3-bromo-2-fluoro-4-hydroxybenzoate when incorporated into larger pharmacophores. The intramolecular hydrogen bonding between the hydroxyl group and the ester carbonyl creates a rigid planar structure that appears to be optimal for target engagement in several enzyme systems. This structural feature has been exploited in the design of protease inhibitors currently in preclinical development for viral infections.

The synthetic accessibility of Methyl 3-bromo-2-fluoro-4-hydroxybenzoate has also been improved through recent methodological advances. A 2024 publication in Organic Process Research & Development describes a scalable, continuous-flow synthesis route that achieves >85% yield with excellent purity (>99%), addressing previous challenges in large-scale production. This development is particularly significant as demand for the compound increases in both academic and industrial research settings.

Looking forward, the unique combination of substituents on Methyl 3-bromo-2-fluoro-4-hydroxybenzoate continues to inspire novel applications in drug discovery. Current research directions include its incorporation into PROTACs (proteolysis targeting chimeras) and other targeted protein degradation platforms, where its structural features may offer advantages in linker design and E3 ligase recruitment. As the understanding of structure-activity relationships for this compound class deepens, its role in pharmaceutical development is expected to expand significantly in the coming years.